Cas no 1221724-46-4 (2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid
• CAS No: 1221724-46-4
• Molecular Formula: C₈H₅BrO₄
• Molecular Weight: 245.026901960373
• CID: 5177330
• PubChem ID: 47002632

2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid Properties

Names and Identifiers

• 2-(4-bromo-2-hydroxyphenyl)-2-oxoacetic acid
• 2-(4-bromo-2-hydroxyphenyl)-2-oxoaceticacid
• Benzeneacetic acid, 4-bromo-2-hydroxy-α-oxo-

• InChIKey： ZEVSDILNYWGVMN-UHFFFAOYSA-N
• Inchi： 1S/C8H5BrO4/c9-4-1-2-5(6(10)3-4)7(11)8(12)13/h1-3,10H,(H,12,13)
• SMILES： BrC1C=CC(C(C(=O)O)=O)=C(C=1)O

Computed Properties

• Exact Mass: 243.937
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 243.937
• Heavy Atom Count: 13
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives